Cas no 42434-88-8 (2-(2-bromophenoxy)-1-phenylethan-1-one)

• Product Name: 2-(2-bromophenoxy)-1-phenylethan-1-one
• CAS No: 42434-88-8
• MF: C₁₄H₁₁BrO₂
• MW: 291.139943361282
• CID: 928110
• PubChem ID: 3016354
• Update Time: 2025-04-19

2-(2-bromophenoxy)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenoxy)-1-phenylethan-1-one
• 2-(2-bromophenoxy)-1-phenylethanone
• DA-05943
• (2-bromophenyl)(benzoylmethyl)ether
• SCHEMBL7804236
• EINECS 255-820-3
• alpha-(2-bromophenoxy)acetophenone
• 42434-88-8
• 2-(2-bromophenoxy)-1-phenyl-1-ethanone
• AKOS007941706
• Z17829546
• DTXSID10195219
• NS00031178

• Inchi： 1S/C14H11BrO2/c15-12-8-4-5-9-14(12)17-10-13(16)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： VMCDJFHHWCZFIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1OCC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.99424g/mol
• Monoisotopic Mass: 289.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų